Cas no 35717-22-7 (2-Chloro-3-phenylthiophene)

• Product Name: 2-Chloro-3-phenylthiophene
• CAS No: 35717-22-7
• MF: C₁₀H₇ClS
• MW: 194.680580377579
• CID: 2941004
• Update Time: 2025-05-28

2-Chloro-3-phenylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-phenylthiophene

• Inchi： 1S/C10H7ClS/c11-10-9(6-7-12-10)8-4-2-1-3-5-8/h1-7H
• InChI Key： MWNKQGDEDAEHSQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CS1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• XLogP3: 4.2
• Topological Polar Surface Area: 28.2

Additional information on 2-Chloro-3-phenylthiophene

Comprehensive Overview of 2-Chloro-3-phenylthiophene (CAS No. 35717-22-7): Properties, Applications, and Industry Insights

2-Chloro-3-phenylthiophene (CAS 35717-22-7) is a specialized organic compound belonging to the thiophene derivatives family, characterized by its unique molecular structure combining a chloro substituent and a phenyl ring. This compound has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its versatile reactivity and functional properties. With the growing interest in heterocyclic compounds and sulfur-containing molecules, 2-Chloro-3-phenylthiophene stands out as a key intermediate in synthetic chemistry.

The compound’s CAS number 35717-22-7 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its molecular formula, C10H7ClS, reflects a balanced hydrophobicity and electronic profile, making it valuable for designing organic semiconductors and pharmaceutical scaffolds. Recent studies highlight its role in developing OLED materials and bioactive agents, aligning with trends in green chemistry and sustainable synthesis.

In the context of user search trends, queries such as "2-Chloro-3-phenylthiophene synthesis", "CAS 35717-22-7 applications", and "thiophene derivatives in drug discovery" dominate academic and industrial discussions. Researchers frequently explore its structure-activity relationships (SAR) for optimizing antimicrobial or anti-inflammatory properties. Meanwhile, material scientists investigate its charge transport capabilities for flexible electronics, a hotspot linked to wearable technology advancements.

From a synthetic methodology perspective, 2-Chloro-3-phenylthiophene is typically prepared via palladium-catalyzed cross-coupling or direct chlorination of phenylthiophene precursors. Innovations in catalyst design and solvent-free reactions have improved its yield and purity, addressing environmental concerns tied to traditional methods. Analytical techniques like HPLC, NMR, and mass spectrometry ensure rigorous quality control for industrial-scale production.

The compound’s commercial availability is supported by global suppliers catering to R&D laboratories and manufacturing units. Pricing trends correlate with raw material costs, particularly thiophene and chlorination reagents. Regulatory compliance with REACH and FDA guidelines further underscores its safe handling protocols, though it remains non-listed under restricted categories.

Emerging applications include its integration into photovoltaic cells and conductive polymers, driven by the demand for renewable energy solutions. Additionally, its pharmacophore potential is being explored in cancer therapeutics, with computational models predicting high target selectivity. These developments position CAS 35717-22-7 as a compound of enduring relevance across interdisciplinary fields.

To conclude, 2-Chloro-3-phenylthiophene exemplifies the intersection of traditional chemistry and cutting-edge innovation. Its adaptability to diverse industrial needs—from electronic materials to life sciences—ensures sustained research interest. As sustainable practices and precision medicine gain traction, this compound’s role is poised to expand, reflecting broader shifts in scientific priorities.